Cas no 2138399-55-8 (1-(8-methyl-2H-chromen-3-yl)ethan-1-one)

• Product Name: 1-(8-methyl-2H-chromen-3-yl)ethan-1-one
• CAS No: 2138399-55-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 6006333
• PubChem ID: 165453466
• Update Time: 2025-06-14

1-(8-methyl-2H-chromen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(8-methyl-2H-chromen-3-yl)ethan-1-one
• EN300-726682
• 2138399-55-8

• Inchi： 1S/C12H12O2/c1-8-4-3-5-10-6-11(9(2)13)7-14-12(8)10/h3-6H,7H2,1-2H3
• InChI Key： IDGWTTPYJVWLIB-UHFFFAOYSA-N
• SMILES： O1CC(C(C)=O)=CC2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(8-methyl-2H-chromen-3-yl)ethan-1-one

Comprehensive Overview of 1-(8-methyl-2H-chromen-3-yl)ethan-1-one (CAS No. 2138399-55-8): Properties, Applications, and Research Insights

1-(8-methyl-2H-chromen-3-yl)ethan-1-one, identified by its CAS number 2138399-55-8, is a specialized organic compound belonging to the chromene family. Chromenes are heterocyclic structures featuring a benzene ring fused to a pyran ring, making them pivotal in pharmaceutical and material science research. This compound, characterized by its 8-methyl substitution and acetyl functional group, has garnered attention for its potential in bioactive molecule synthesis and flavor/fragrance applications. Its molecular formula, C₁₂H₁₂O₂, and precise structural configuration contribute to its unique physicochemical properties.

Recent studies highlight the growing interest in chromene derivatives due to their antioxidant and anti-inflammatory properties, aligning with the surge in demand for natural product-inspired therapeutics. Researchers are actively exploring 1-(8-methyl-2H-chromen-3-yl)ethan-1-one as a precursor for drug discovery, particularly in targeting oxidative stress-related disorders. Additionally, its low environmental persistence and biodegradability make it a candidate for green chemistry initiatives, a trending topic in sustainable industrial practices.

The synthesis of CAS 2138399-55-8 typically involves Claisen-Schmidt condensation or Friedel-Crafts acylation, methods optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity. Industries value this compound for its olfactory profile, often incorporating it into perfumery and food flavoring due to its subtle woody-herbaceous notes. This dual utility in life sciences and consumer goods underscores its versatility.

Emerging trends in AI-driven molecular design have amplified research into chromene-based scaffolds, with 1-(8-methyl-2H-chromen-3-yl)ethan-1-one serving as a model for structure-activity relationship (SAR) studies. Frequently searched queries such as "chromene derivatives in medicine" or "sustainable synthetic routes for ketones" reflect its relevance. Furthermore, its compatibility with nanoparticle functionalization opens avenues in advanced material engineering, addressing modern challenges in catalysis and sensors.

Regulatory compliance and safety data for 2138399-55-8 are well-documented, emphasizing its non-toxic nature at standard handling conditions. As global interest shifts toward bio-based chemicals, this compound exemplifies innovation at the intersection of organic chemistry and applied technology. Future directions may explore its role in photodynamic therapy or biodegradable polymers, positioning it as a cornerstone in next-generation scientific endeavors.